(5-Methanesulfonyl-furan-2-yl)-methanol

• Molecular Formula: C6H8O4S
• Molecular Weight: 176.19 g/mol
• IUPAC Name: (5-methylsulfonylfuran-2-yl)methanol
• InChI: InChI=1S/C6H8O4S/c1-11(8,9)6-3-2-5(4-7)10-6/h2-3,7H,4H2,1H3
• InChI Key: YBZRJCWZCOKDLH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(O1)CO

Description

(5-Methanesulfonyl-furan-2-yl)-methanol is a useful research compound. Its molecular formula is C6H8O4S and its molecular weight is 176.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 5-methanesulfonyl-furan-2-carboxylic acid ethyl ester (1.26 g) in THF (57.0 mL) was treated at −78° C. with DiBAL-H (19.50 mL of a 1M solution in THF, 19.50 mmol) and the reaction mixture was stirred at this temperature for 2 h. The reaction mixture was poured on Rochelle's salt (100 mL) and stirred at rt for 12 h. The aq. layer was extracted with EA (2×100 mL). The combined org. extracts were dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Purification of the residue by FC (30:70 hept-EA) gave the title compound as a yellow oil: TLC:rf (30:70 hept-EA)=0.28. LC-MS-conditions 02: tR=0.50 min.